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Compound of Interest

Compound Name: 2-Acetamidopyridine

Cat. No.: B421653

Technical Guide: Physical Properties of 2-
Acetamidopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Acetamidopyridine (N-(2-Pyridyl)acetamide), focusing on its melting point and solubility. This
document outlines key data and detailed experimental protocols relevant to laboratory work
and drug development processes.

Core Physical Properties of 2-Acetamidopyridine

2-Acetamidopyridine is a versatile chemical compound utilized in various research and
industrial applications, including pharmaceutical and agrochemical synthesis.[1] Its physical
characteristics are fundamental to its handling, purification, and application in chemical
synthesis.

Data Summary

The quantitative physical property data for 2-Acetamidopyridine is summarized in the table
below for ease of reference and comparison.
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Physical Property Value Unit Source
Melting Point 66 - 74 °C Chem-Impex[1]
80 - 83 °C ChemBK]2]
Water Solubility

-1.62 mol/l Cheméo[3]
(log10ws)
Solubility in Organic

Soluble - ChemBK]2]

Solvents

Note on Melting Point: The observed variance in melting point ranges may be attributed to
differences in the purity of the samples tested or the specific methodologies employed for
determination.

Note on Water Solubility: The Log10 of water solubility of -1.62 indicates a relatively low
solubility in water. The compound is noted to have poor solubility in water while being soluble in
organic solvents such as ethanol, chloroform, and ether.

Experimental Protocols

Detailed methodologies for the determination of the melting point and solubility of 2-
Acetamidopyridine are provided below. These protocols are based on standard laboratory

practices.

Melting Point Determination

The melting point of 2-Acetamidopyridine can be determined using the capillary method with
a melting point apparatus.

Apparatus and Materials:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e 2-Acetamidopyridine sample, finely powdered
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Thermometer

Procedure:

Sample Preparation: A small amount of the powdered 2-Acetamidopyridine is introduced
into the open end of a capillary tube. The tube is then tapped gently to pack the sample into
the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
accurate measurement.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has liquefied is
recorded as the end of the melting range.

Verification: The determination should be repeated at least once with a fresh sample to
ensure consistency of the results.

Solubility Determination (Shake-Flask Method)

The equilibrium solubility of 2-Acetamidopyridine in a given solvent can be determined using

the shake-flask method, which is a widely accepted technique.

Apparatus and Materials:

2-Acetamidopyridine sample

Selected solvent (e.g., water, ethanol, chloroform)

Thermostatic shaker or water bath

Vials with screw caps

Analytical balance
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« Filtration device (e.g., syringe filters, 0.45 pm)

« Avalidated analytical method for quantification (e.g., High-Performance Liquid
Chromatography with UV detection)

Procedure:

o Sample Preparation: An excess amount of solid 2-Acetamidopyridine is added to a known
volume of the solvent in a vial. This ensures that a saturated solution is achieved.

o Equilibration: The vials are sealed and placed in a thermostatic shaker set to a constant
temperature (e.g., 25°C or 37°C). The mixture is agitated for a sufficient period (e.g., 24-72
hours) to allow the system to reach equilibrium.

o Sample Collection and Preparation:
o After agitation, the vials are allowed to stand to permit the undissolved solid to settle.
o A sample of the supernatant is carefully withdrawn.

o The collected supernatant is immediately filtered through a 0.45 pum filter to remove any
undissolved solid particles.

e Quantification:
o The filtered supernatant is diluted with an appropriate solvent.

o The concentration of 2-Acetamidopyridine in the diluted sample is determined using a
validated analytical method, such as HPLC-UV.

o A calibration curve prepared with standards of known concentrations is used to quantify
the solubility.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for determining the physical properties of
2-Acetamidopyridine.
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Physical Property Determination Workflow

Start: Obtain 2-Acetamidopyridine Sample

Solubility Det#mination (Shake-Flask)

Prepare Supersaturated Solution

Melting Point Detdrmination l

Prepare Sample in Capillary Tube Equilibrate with Agitation

Heat in Apparatus Filter Supernatant
Observe & Record Melting Range Quantify by HPLC

Compile Data in Summary Table

End: Technical Guide Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical properties of 2-Acetamidopyridine melting
point and solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b421653#physical-properties-of-2-acetamidopyridine-
melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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